Cas no 149506-93-4 (4'-Cyanobiphenyl-3-carboxylic acid)

4'-Cyanobiphenyl-3-carboxylic acid Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 4'-cyano-
• 4'-Cyanobiphenyl-3-carboxylic acid
• 4'-CYANO-BIPHENYL-3-CARBOXYLIC ACID
• 4-Cyanobiphenyl-3-carboxylic acid
• 3-(4-Cyanophenyl)benzoic acid
• 4'-Cyano-3-biphenylcarboxylic acid
• 3-(4-Cyanophenyl)benzoic acid, 4-(3-Carboxyphenyl)benzonitrile, 3-Carboxy-4'-cyanobiphenyl
• 4'-cyano[1,1'-biphenyl]-3-carboxylic acid
• AKOS004117685
• F79175
• 149506-93-4
• DTXSID40374090
• 4'-Cyano-biphenyl-3-carboxylicacid
• MFCD04117352
• 4'-cyano-[1,1'-biphenyl]-3-carboxylic acid
• AS-2074
• A884265
• BB 0223007
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-cyano-
• SCHEMBL306753
• DB-367687
• 4'-cyano-3-biphenylcarboxylic acid
• 3-(4-cyanophenyl)benzoic Acid
• 4'-Cyano-biphenyl-3-carboxylic acid
• +Expand

• MDL： MFCD04117352
• InChIKey： WLUGFHVTVXLVFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9NO2/c15-9-10-4-6-11(7-5-10)12-2-1-3-13(8-12)14(16)17/h1-8H,(H,16,17)
• SMILES： C1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 223.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 223.063328530g/mol
• Heavy Atom Count: 17
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• LogP: 2.92348
• PSA: 61.09000
• Refractive Index: 1.65
• Boiling Point: 463.0±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 233.8±26.8 °C
• Density: 1.3±0.1 g/cm3

4'-Cyanobiphenyl-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

4'-Cyanobiphenyl-3-carboxylic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%